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Compound of Interest

Compound Name: n-(4-Formyiphenyl)benzamide

Cat. No.: B15377629

An In-depth Technical Guide to N-(4-Formylphenyl)benzamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-(4-Formylphenyl)benzamide,
a versatile organic compound with potential applications in various research and development
fields. This document outlines its chemical identity, suppliers, and relevant technical data to
support its use in experimental settings.

Chemical Identity and Properties
CAS Number: 179057-23-9[1][2][3]

Molecular Formula: C1aH11NO2[1][2]
Molecular Weight: 225.24 g/mol [1][2]
Synonyms: 4-Formyl-N-phenylbenzamide[2]
Chemical Structure:

Figure 1: Chemical structure of N-(4-Formylphenyl)benzamide.

Suppliers
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A variety of chemical suppliers offer N-(4-Formylphenyl)benzamide, typically for research and
development purposes. The following table summarizes some of the key suppliers.

Supplier Name Website Notes

Offers the compound for
Santa Cruz Biotechnology --INVALID-LINK-- biochemical and proteomics
research.[1]

A supplier of fine chemicals for
Hangzhou Leap Chem Co.,

Lt --INVALID-LINK-- research, development, and
td.

production.[2]

Provides the compound with a
Ambeed --INVALID-LINK-- _

purity of 95%.

] ) Lists the compound with a

Chemicalbridge --INVALID-LINK--

purity of 95%.[3]

Quantitative Data

At present, detailed quantitative data such as melting point, boiling point, and solubility for N-(4-
Formylphenyl)benzamide are not readily available in public literature or supplier technical
data sheets. Researchers are advised to consult the certificate of analysis provided by the
supplier for lot-specific data.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific applications of N-(4-
Formylphenyl)benzamide are not extensively documented in readily accessible scientific
literature. General synthetic methods for N-phenylbenzamide derivatives often involve the
coupling of a benzoic acid derivative with an aniline derivative.

A potential synthetic route for N-(4-Formylphenyl)benzamide could involve the amidation
reaction between 4-formylbenzoic acid and aniline. The following diagram illustrates a
generalized workflow for such a synthesis.
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General Synthetic Workflow

4-Formylbenzoic Acid + Aniline

l

Amide Coupling Reaction
(e.g., using DCC, EDC, or conversion to acid chloride)

l

Purification
(e.g., Recrystallization, Chromatography)

N-(4-Formylphenyl)benzamide
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Figure 2: A generalized workflow for the synthesis of N-(4-Formylphenyl)benzamide.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in peer-reviewed literature detailing the
involvement of N-(4-Formylphenyl)benzamide in any signaling pathways or its specific
biological activities.

The broader class of N-phenylbenzamide derivatives has been investigated for various
biological activities. For instance, some derivatives have been explored as potential therapeutic
agents. However, it is crucial to note that the biological effects of a specific derivative are highly
dependent on its unique substitution pattern. Therefore, the biological activity of N-(4-
Formylphenyl)benzamide would require dedicated investigation.

The following diagram illustrates a logical relationship for investigating the potential biological
activity of this compound.
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Investigative Workflow for Biological Activity
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Figure 3: A logical workflow for the investigation of the biological activity of N-(4-
Formylphenyl)benzamide.

In conclusion, N-(4-Formylphenyl)benzamide is a commercially available compound with
potential for further exploration in various scientific disciplines. While detailed technical data
and experimental protocols are currently limited, this guide provides a foundational
understanding for researchers interested in this molecule. It is recommended to obtain
compound-specific data from the supplier and to consult the broader chemical literature for
general methodologies related to N-phenylbenzamide synthesis and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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supplier]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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